Cas no 2034234-33-6 (N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 2034234-33-6
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 5333197
• Update Time: 2025-10-31

N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C19H21N5OS/c25-18(19(5-1-2-6-19)16-4-3-13-26-16)23-10-12-24-11-9-22-17(24)15-14-20-7-8-21-15/h3-4,7-9,11,13-14H,1-2,5-6,10,12H2,(H,23,25)
• InChI Key： HIAOLJDWIIEORX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NCCN2C=CN=C2C2C=NC=CN=2)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 485
• XLogP3: 1.6
• Topological Polar Surface Area: 101

Additional information on N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide

N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide: A Comprehensive Overview

The compound with CAS No 2034234-33-6, known as N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazine ring, an imidazole moiety, and a thiophene group, all of which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The presence of the pyrazine ring in the molecule is particularly notable, as it has been shown to enhance the bioavailability and stability of pharmaceutical agents. Moreover, the imidazole group is known for its ability to form hydrogen bonds, which can significantly influence the compound's solubility and interaction with biological targets.

The thiophene group attached to the cyclopentane ring adds another layer of complexity to this molecule. Thiophene derivatives are widely studied for their electronic properties, making them valuable in both organic electronics and biologically active compounds. Recent research has demonstrated that thiophene-containing molecules can exhibit potent antioxidant activity, which could be harnessed in the development of novel therapeutic agents.

In terms of synthesis, this compound represents a remarkable achievement in organic chemistry. The construction of such a complex structure requires precise control over reaction conditions and the use of advanced synthetic techniques. The incorporation of multiple heterocyclic rings demands expertise in multi-component reactions and catalytic processes, ensuring the formation of stable and functional molecules.

The application potential of N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide extends beyond pharmaceuticals. Its unique electronic properties make it a strong candidate for use in organic semiconductors and optoelectronic devices. Researchers have explored its ability to act as a charge transport material, which could revolutionize the efficiency of solar cells and light-emitting diodes (LEDs).

In conclusion, N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-y]ethyl}--carboxamide represents a cutting-edge advancement in chemical synthesis and materials science. Its intricate structure and versatile properties position it as a promising candidate for diverse applications across multiple disciplines.